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Cat. No.: B166495

For Researchers, Scientists, and Drug Development Professionals

Penoxsulam is a systemic herbicide belonging to the triazolopyrimidine sulfonamide class,
widely utilized for the post-emergence control of a variety of aquatic weeds.[1] Its efficacy at
low use rates and favorable toxicological profile in non-target organisms make it a significant
tool in managing invasive aquatic vegetation. This document provides detailed application
notes and experimental protocols for the use of penoxsulam in aquatic weed control, tailored
for a scientific audience.

Mode of Action

Penoxsulam is classified as a WSSA Group 2 herbicide.[2] Its primary mode of action is the
inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid
synthase (AHAS).[2][3] This enzyme is crucial for the biosynthesis of branched-chain amino
acids—valine, leucine, and isoleucine—which are essential for protein synthesis and overall
plant growth.[4] By inhibiting ALS, penoxsulam effectively halts cell division and growth in
susceptible plants.[4] Animals do not possess the ALS enzyme, which contributes to the low
toxicity of penoxsulam in fauna.[2][5]

Following application, susceptible plants absorb penoxsulam through their leaves, shoots, and
roots.[6] The herbicide is then translocated systemically through both the xylem and phloem to
the meristematic tissues where it exerts its inhibitory effect.[6] Visual symptoms of herbicidal
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action, such as growth cessation and reddening of the plant tips, appear soon after treatment,

with complete plant decomposition occurring over two to four weeks.[2][5]
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Caption: Penoxsulam's mode of action targeting the ALS enzyme.

Application Notes

Penoxsulam is effective against a range of emergent, floating-leaf, and submersed aquatic
vegetation.[5] It is available in liquid formulations, such as Galleon® SC.[5] Applications can be
made directly to the foliage or as a subsurface treatment.[2]

Table 1: Penoxsulam Application Rates and Efficacy on Target Aquatic Weeds

© 2025 BenchChem. All rights reserved. 3/14 Tech Support


https://www.benchchem.com/product/b166495?utm_src=pdf-body-img
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.industrialvm.com/penoxsulam-aquatic-herbicides
https://www.industrialvm.com/penoxsulam-aquatic-herbicides
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Target
Weed

Scientific
Name

Application

Method

Rate

Efficacy &
Remarks

Citations

Hydrilla

Hydrilla

verticillata

Subsurface

~30 ppb

Effective on

young,

actively

growing

stands in still

water. [4]
Requires a

60-120 day
exposure

time for

control.

Hydrilla

Hydrilla

verticillata

Subsurface
(in

combination)

~20 ppb
Penoxsulam
+1-2 ppm
Endothall

Reduces
required
contact time
to 3-14 days.
. [4]
Higher rates
may be
needed in

smaller plots.

Water
Hyacinth

Eichhornia

crassipes

Foliar

2-4 oz/acre
(35.1t0 98.9
g ai/ha)

Provides
control within

[4]16]

3+ weeks.

Water
Hyacinth

Eichhornia

crassipes

Subsurface

10-20 ppb

Control via

[4]

root uptake.

Water
Hyacinth &
Water Lettuce

Eichhornia
crassipes &
Pistia

stratiotes

Foliar (in

combination)

2-4 oz/acre
Penoxsulam
+ 2 oz/acre

Flumioxazin

Provides
faster control
of water
lettuce (<1
week) and
water
hyacinth (~2+

weeks).
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Giant Salvinia

Salvinia

molesta

Subsurface 20 ppb

Applied in
non-flowing
waters for
containment

or

eradication. A

minimum 60-

day contact
time is

required.

[417]

Eurasian

Watermilfoil

Myriophyllum

spicatum

Subsurface 25-75 ppb

Slow-acting,
requiring
longer
exposure
periods (>60
days) for
complete

control.

[5117]

Southern
Naiad

Najas
guadalupensi
s

Subsurface 25-75 ppb

Slow-acting,
requiring
longer
exposure
periods (>60
days) for
complete

control.

[7]

Alligatorweed

Alternanthera

philoxeroides

2-5.6 0z/A +
0.25%

nonionic

Foliar

surfactant

Can be used
in 2,4-D
restricted

areas.

[7]

Duckweed

Lemna spp.

2-5.6 fl oz/A
(foliar) or 25-
75 ppb

(subsurface)

Foliar or

Subsurface

Effective
against
duckweed

species.

[7]
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Important Considerations:

o Contact Time: Penoxsulam is a systemic herbicide and requires a prolonged contact time,
typically 60 to 120 days for submersed species, to be effective.[4][5] This makes it well-
suited for whole-lake or large area applications where rapid dilution is minimal.[2]

e Plant Growth Stage: Applications should target actively growing plants. Mature plants may
necessitate higher concentrations and longer exposure times for effective control.[2][5]

» Herbicide Resistance: To mitigate the development of herbicide resistance, it is crucial to
rotate penoxsulam with herbicides from different WSSA groups and incorporate integrated
pest management strategies.[4][5]

o Water Use Restrictions: Do not apply to waters used for food crop irrigation until the
penoxsulam concentration is below 1 ppb. There are no turf irrigation restrictions for
concentrations below 30 ppb.[4]

Environmental Fate and Ecotoxicology

Penoxsulam's environmental persistence is influenced by factors such as sunlight and
microbial activity.[2] In aquatic environments, it is primarily degraded by photolysis, with a half-
life ranging from 12 to 38 days.[2][8] Degradation is faster in clear, shallow waters and slower
in turbid or deep waters.[2] Some degradation products of penoxsulam can be more persistent
than the parent compound.[2] Penoxsulam has a low potential to bind to sediment and is
considered to be mobile, with a potential to leach into groundwater.[2][9]

Table 2: Ecotoxicological Data for Penoxsulam
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. Toxicity L
Organism Test Result o Citations
Classification
) Practically Non-
Rainbow Trout 96-hr LC50 >102 ppm ] [4]
toxic
) i Practically Non-
Bluegill Sunfish 96-hr LC50 >103 ppm ) [4]
toxic
Freshwater ) ]
- - Slightly Toxic [2]
Invertebrates
Birds (Bobwhite ) ]
] Oral LD50 >2025 mg/kg bw  Slightly Toxic [4]
Quail)
Birds (Mallard ) i
Oral LD50 >2250 mg/kg bw  Slightly Toxic [4]
Duck)
Aquatic Plants ) )
7-day ErC50 0.0025 mg/L Very Highly Toxic  [3]

(Lemna gibba)

Penoxsulam exhibits low toxicity to fish and birds.[2] It does not bioaccumulate in fish or

freshwater clams.[2] However, as an herbicide, it can pose a risk to non-target aquatic and

terrestrial plants.[9]
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Caption: Environmental fate of penoxsulam in aquatic systems.

Experimental Protocols
Mesocosm Efficacy Study for Foliar Application

This protocol is adapted from a study evaluating the efficacy of foliar-applied penoxsulam on
floating aquatic weeds.[6]

Objective: To determine the efficacy of different rates of foliar-applied penoxsulam on a target
floating aquatic weed (e.g., Water Hyacinth).

Materials:

e Mesocosms (e.g., 1000 L tanks)

o Healthy, uniform target plants

e Penoxsulam formulation (e.g., Galleon® SC)
e Pressurized CO2 sprayer with a boom

» Nonionic surfactant

e 0.10 m2 quadrat for biomass sampling

e Drying oven

e Analytical balance

Procedure:

o Acclimatization: Populate each mesocosm with a pre-determined biomass of the target weed
and allow for a 1-2 week acclimatization period.

o Pre-treatment Sampling: On the day of application, collect a baseline biomass sample from
each mesocosm using the quadrat.
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o Herbicide Preparation: Prepare the spray solutions for each treatment rate of penoxsulam.
Include a nonionic surfactant as per the product label recommendations. Prepare a control
treatment with only water and surfactant.

o Application: Apply the herbicide solutions evenly to the foliage of the plants in each
mesocosm using the pressurized sprayer.

o Post-treatment Monitoring: Visually assess plant injury (e.g., chlorosis, necrosis, sinking) at
regular intervals (e.g., 1, 2, 4, 6, 8, and 10 weeks after treatment - WAT).

o Biomass Harvest: At the conclusion of the study (e.g., 10 WAT), harvest all remaining plant
biomass from each mesocosm.

o Dry Weight Determination: Dry the harvested biomass in a drying oven at 70°C to a constant
weight.

o Data Analysis: Calculate the percent control for each treatment by comparing the final dry
weight to the initial dry weight and the control treatment.

Laboratory Bioassay for Subsurface Application

Objective: To determine the concentration-response of a submersed aquatic weed (e.g.,
Hydrilla) to subsurface application of penoxsulam.

Materials:

e Glass culture tubes or beakers

o Healthy, apical meristems of the target submersed weed
e Growth medium (e.g., Hoagland's solution)

e Penoxsulam analytical standard

o Growth chamber with controlled light and temperature

e Analytical balance
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Procedure:

Plant Preparation: Collect and prepare uniform apical meristems (e.g., 5 cm in length) of the
target weed.

o Treatment Solutions: Prepare a series of penoxsulam concentrations in the growth medium.
Include a control with no herbicide.

o Exposure: Place one apical meristem in each culture tube containing a specific concentration
of the treatment solution.

¢ Incubation: Place the culture tubes in a growth chamber under controlled conditions (e.g.,
14:10 h light:dark cycle, 25°C).

o Observation: Visually assess plant injury daily for a specified period (e.g., 21 days).

o Biomass Measurement: At the end of the exposure period, remove the plants, blot them dry,
and record the fresh weight. Dry the plants to a constant weight to determine the dry weight.

o Data Analysis: Calculate the percent inhibition of growth for each concentration relative to
the control. Determine the EC50 (concentration causing 50% inhibition) using appropriate
statistical software.

Penoxsulam Residue Analysis in Water

This protocol is based on the principles of liquid chromatography with tandem mass
spectrometry (LC-MS/MS).[10]

Objective: To quantify the concentration of penoxsulam in water samples.
Materials:

o Water sample collection bottles

o Solid Phase Extraction (SPE) cartridges

» Solvents for extraction and elution (e.g., methanol, acetonitrile)
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e LC-MS/MS system

e Penoxsulam analytical standard

Procedure:

o Sample Collection and Preservation: Collect water samples and preserve them as required
(e.g., acidification and refrigeration).

e Solid Phase Extraction (SPE): Pass a known volume of the water sample through an SPE
cartridge to concentrate the analyte.

o Elution: Elute the penoxsulam from the SPE cartridge using a suitable solvent.

e Solvent Evaporation and Reconstitution: Evaporate the eluent to near dryness and
reconstitute the residue in a known volume of a solvent compatible with the LC-MS/MS
mobile phase.

e LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. Separation
is achieved on a suitable column, and detection and quantification are performed using
tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

o Quantification: Determine the concentration of penoxsulam in the original water sample by
comparing the peak area to a calibration curve prepared from the analytical standard.
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Caption: A generalized workflow for an aquatic herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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